Cas no 1216700-64-9 (Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate)

• Product Name: Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate
• CAS No: 1216700-64-9
• MF: C₁₀H₈F₅NO₂
• MW: 269.168040275574
• MDL: MFCD12546149
• CID: 4686644
• PubChem ID: 51063883
• Update Time: 2025-05-22

Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate
• ethyl 2,2-difluoro-2-(5-(trifluoromethyl)pyridin-2-yl)acetate
• ethyl 2,2-difluoro-2-[5-(trifluoromethyl)pyridin-2-yl]acetate
• RRQFNNMHAYGZTC-UHFFFAOYSA-N
• SBB053859
• Ethyl difluoro[5-(trifluoromethyl)-pyridin-2-yl]acetate
• ethyl 2,2-difluoro-2-[5-(trifluoromethyl)(2-pyridyl)]acetate
• A1-11824
• AKOS025211621
• 1216700-64-9
• SCHEMBL17315771
• MFCD12546149
• ethyl2,2-difluoro-2-[5-(trifluoromethyl)pyridin-2-yl]acetate
• CS-0442584
• TS-00885

• MDL： MFCD12546149
• Inchi： 1S/C10H8F5NO2/c1-2-18-8(17)9(11,12)7-4-3-6(5-16-7)10(13,14)15/h3-5H,2H2,1H3
• InChI Key： RRQFNNMHAYGZTC-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C=CC(C(F)(F)F)=CN=1)F

Computed Properties

• Exact Mass: 269.04751931g/mol
• Monoisotopic Mass: 269.04751931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate

Comprehensive Guide to Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate (CAS No. 1216700-64-9)

Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate (CAS No. 1216700-64-9) is a highly specialized fluorinated compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. With its unique molecular structure featuring both difluoro and trifluoromethyl groups, this compound is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its CAS number 1216700-64-9 ensures precise identification in chemical databases, making it a critical reference for researchers and industrial applications.

The growing demand for fluorinated pyridine derivatives in drug discovery and crop protection has positioned Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate as a compound of high interest. Its ability to enhance the metabolic stability and bioavailability of active ingredients makes it invaluable in modern chemistry. Researchers frequently search for "synthesis of Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate" or "applications of CAS 1216700-64-9," highlighting its relevance in cutting-edge scientific developments.

One of the most notable properties of Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate is its role in the development of fluorine-containing pharmaceuticals. Fluorine atoms are known to improve drug efficacy by increasing lipophilicity and resistance to enzymatic degradation. This compound's pyridine core further enhances its utility in creating heterocyclic scaffolds, which are prevalent in FDA-approved drugs. Recent trends in medicinal chemistry emphasize the importance of "fluorinated building blocks," making this compound a hot topic in academic and industrial research.

In agrochemical applications, Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate serves as a precursor for novel pesticides and herbicides. The trifluoromethyl group is particularly effective in enhancing the biological activity of agrochemicals, providing improved pest control and crop yield. Searches for "fluorinated agrochemical intermediates" or "CAS 1216700-64-9 uses in agriculture" reflect the compound's significance in sustainable farming solutions.

The synthesis of Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate typically involves multi-step reactions, including fluorination and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and efficiency. Researchers often inquire about "optimized synthesis routes for CAS 1216700-64-9" or "scalable production of fluorinated acetates," indicating a strong interest in process optimization.

From a market perspective, the demand for Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate is expected to rise due to its versatility and expanding applications. The compound is commercially available through specialized chemical suppliers, with purity grades tailored to research and industrial needs. Keywords like "buy CAS 1216700-64-9" or "suppliers of fluorinated pyridine esters" are commonly searched, underscoring its commercial viability.

Safety and handling of Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its fluorine content necessitates careful handling to avoid potential reactivity issues. Regulatory compliance and environmental considerations are also critical, as seen in searches for "safety data sheet for CAS 1216700-64-9."

In conclusion, Ethyl Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetate (CAS No. 1216700-64-9) represents a pivotal compound in modern chemistry, bridging the gap between academic research and industrial innovation. Its applications in pharmaceuticals, agrochemicals, and materials science make it a cornerstone of fluorinated chemistry. As the scientific community continues to explore its potential, this compound will undoubtedly remain at the forefront of chemical advancements.